Cas no 1526273-12-0 (2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one
• CAS No: 1526273-12-0
• MF: C₆H₈IN₃O
• MW: 265.051692962646
• CID: 4604148
• PubChem ID: 66314715
• Update Time: 2025-05-24

2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C6H8IN3O/c1-10(2)6-8-3-4(7)5(11)9-6/h3H,1-2H3,(H,8,9,11)
• InChI Key： PYBPQNXMSBDWRF-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(I)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one

Introduction to 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one (CAS No. 1526273-12-0)

2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one, identified by its CAS number 1526273-12-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a pyrimidine core with distinct functional groups, making it a valuable intermediate in the synthesis of biologically active agents. The presence of both an iodine substituent and a dimethylamino group enhances its utility in various chemical transformations, including cross-coupling reactions and nucleophilic substitutions.

The compound's structure is particularly intriguing due to its potential applications in drug development. Pyrimidine derivatives are well-documented for their role in pharmaceuticals, with many FDA-approved drugs incorporating this scaffold. The 5-iodo moiety, in particular, serves as a versatile handle for further functionalization, enabling the construction of more complex molecules. This property has garnered considerable attention from synthetic chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one has emerged as a key building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The iodine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing biaryl structures found in many drugs.

One of the most compelling aspects of this compound is its role in the development of antiviral medications. The pyrimidine ring is structurally analogous to nucleobases found in DNA and RNA, making it a natural candidate for inhibiting viral replication. Researchers have leveraged 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one to synthesize compounds that disrupt viral polymerases or interfere with nucleotide incorporation. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for antiviral therapies.

The dimethylamino group further contributes to the compound's reactivity and pharmacological properties. This amine moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can be oxidized to form imines or reduced to form amines, providing multiple pathways for structural diversification. These features make 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one a versatile scaffold for medicinal chemists.

Recent advances in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies indicate that derivatives of 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one can effectively interact with protein targets through both hydrophobic and electrostatic interactions. These insights have guided the design of novel analogs with improved pharmacokinetic profiles. For instance, modifications at the 3-position or 4-position of the pyrimidine ring have been explored to optimize solubility and metabolic stability.

The synthesis of 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one itself is an elegant example of modern synthetic methodologies. Traditional approaches often relied on multi-step sequences involving harsh reagents and low yields. However, recent innovations have enabled more efficient routes, often employing catalytic methods that minimize waste and improve scalability. For example, transition-metal-catalyzed cyclizations have been employed to construct the dihydropyrimidinone core under mild conditions.

Another area of interest is the use of this compound in photopharmacology—a emerging field where light-sensitive drugs are designed to release active molecules upon irradiation. The iodine substituent can be exploited for photoswitching applications, allowing researchers to control drug activity spatially and temporally. This approach holds promise for treating localized diseases or enabling targeted drug delivery systems.

The pharmaceutical industry has also shown interest in 2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one for its potential as an intermediate in producing protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation and cancer progression. By designing molecules that mimic or inhibit these enzymes, researchers aim to develop treatments that modulate disease pathways effectively.

In conclusion,2-(dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one (CAS No. 1526273-12-0) is a multifaceted compound with broad applications in drug discovery and medicinal chemistry. Its unique structural features enable diverse chemical transformations and interactions with biological targets, making it indispensable for developing novel therapeutics. As research continues to uncover new applications for this molecule,its significance is expected to grow further, driving innovation across multiple disciplines within chemical biology and pharmaceutical science.